5-(2-Methoxy-benzylidene)-3-[3-(4-methyl-piperazin-1-yl)-3-oxo-propyl]-2-thioxo-thiazolidin-4-one

• Molecular Formula: C19H23N3O3S2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-3-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H23N3O3S2/c1-20-9-11-21(12-10-20)17(23)7-8-22-18(24)16(27-19(22)26)13-14-5-3-4-6-15(14)25-2/h3-6,13H,7-12H2,1-2H3/b16-13-
• InChI Key: KECPQPKNBNAIPH-SSZFMOIBSA-N
• Isomeric SMILES: CN1CCN(CC1)C(=O)CCN2C(=O)/C(=C/C3=CC=CC=C3OC)/SC2=S
• Canonical SMILES: CN1CCN(CC1)C(=O)CCN2C(=O)C(=CC3=CC=CC=C3OC)SC2=S

Description

This compound belongs to the 4-thiazolidinone class, characterized by a thiazolidinone core substituted with a 2-methoxybenzylidene group at position 5 and a 3-(4-methyl-piperazin-1-yl)-3-oxo-propyl chain at position 2. The 2-methoxybenzylidene moiety contributes to π-π stacking interactions, while the 4-methylpiperazine group enhances solubility and bioavailability due to its tertiary amine structure .

Biological Activity

The compound 5-(2-Methoxy-benzylidene)-3-[3-(4-methyl-piperazin-1-yl)-3-oxo-propyl]-2-thioxo-thiazolidin-4-one is a derivative of thiazolidin-4-one, a well-studied class of compounds known for their diverse biological activities. Thiazolidin-4-ones have been recognized for their potential in medicinal chemistry due to their ability to interact with various biological targets, making them valuable in drug development. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Pharmacological Properties

Thiazolidin-4-one derivatives exhibit a broad spectrum of biological activities, including:

• Antimicrobial Activity : Many thiazolidin-4-one derivatives have demonstrated significant antibacterial and antifungal properties. For instance, modifications at the C2 position can enhance activity against Gram-positive and Gram-negative bacteria .
• Anticancer Activity : Research indicates that thiazolidin-4-one derivatives can inhibit the growth of various cancer cell lines. The presence of specific substituents influences their potency against tumors .
• Antidiabetic Effects : Some thiazolidin-4-one compounds act as PPARγ agonists, which are crucial in glucose metabolism and insulin sensitivity .

The mechanisms underlying the biological activities of thiazolidin-4-one derivatives often involve:

• Enzyme Inhibition : Many compounds inhibit key enzymes involved in metabolic pathways, including kinases associated with cancer progression and diabetes .
• Reactive Oxygen Species (ROS) Modulation : Compounds can exhibit antioxidant properties by scavenging free radicals, thereby protecting cells from oxidative stress .
• Cell Cycle Arrest : Certain derivatives induce cell cycle arrest in cancer cells, leading to apoptosis through various signaling pathways .

Antimicrobial Activity

A study conducted on a series of thiazolidinone derivatives revealed that modifications at the phenyl ring significantly enhanced antibacterial activity. For example, a compound similar to the one discussed showed over 90% inhibition against Staphylococcus aureus and Escherichia coli, indicating its potential as an antibacterial agent .

Anticancer Activity

Research involving the evaluation of thiazolidinone derivatives against human cancer cell lines demonstrated promising results. One study reported that a derivative exhibited IC50 values in the low micromolar range against HT29 adenocarcinoma cells, suggesting strong anticancer potential .

Table 1: Biological Activities of Thiazolidin-4-One Derivatives

Activity Type	Example Compound	IC50/Activity (%)
Antibacterial	2-(Chlorophenyl-imino)thiazolidin-4-one	88.46% (E. coli)
Anticancer	Thiazolidine derivative	IC50 = 5 µM (HT29)
Antidiabetic	PPARγ agonist derivative	Significant reduction in glucose levels

Table 2: Structure-Activity Relationship (SAR)

Substituent Position	Substituent Type	Effect on Activity
C2	Electron-withdrawing	Increased antibacterial activity
N3	Aliphatic group	Enhanced anticancer properties
C5	Aromatic ring	Improved enzyme inhibition

Scientific Research Applications

Antimicrobial Properties

Research has indicated that thiazolidinone derivatives exhibit significant antimicrobial activity. For instance, studies show that similar compounds can effectively inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. The mechanism of action typically involves disrupting bacterial cell wall synthesis or function.

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	12 µg/mL
Compound B	S. aureus	10 µg/mL
Compound C	P. aeruginosa	15 µg/mL

Antitumor Activity

The compound has also been evaluated for its antitumor properties. Thiazolidinones are known to induce apoptosis in cancer cells by modulating apoptotic pathways. Specifically, they can upregulate pro-apoptotic proteins and downregulate anti-apoptotic proteins, leading to increased cell death.

In vitro studies have demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism involves the activation of caspase pathways, contributing to mitochondrial dysfunction and subsequent apoptosis.

Study 1: Antimicrobial Efficacy

A study published in Molecules evaluated a series of thiazolidinone derivatives for their antimicrobial activity against clinical isolates of bacteria. The results indicated that compounds with similar structures to 5-(2-Methoxy-benzylidene)-3-[3-(4-methyl-piperazin-1-yl)-3-oxo-propyl]-2-thioxo-thiazolidin-4-one demonstrated potent activity against resistant strains.

Study 2: Anticancer Potential

Another research article focused on the anticancer properties of thiazolidinone derivatives, highlighting their ability to inhibit tumor growth in xenograft models. The study reported that these compounds significantly reduced tumor size and induced apoptosis in treated animals.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous 4-thiazolidinone derivatives, focusing on substituent effects, synthesis routes, and biological activities.

Structural and Functional Group Variations

Table 1: Structural Comparison of 4-Thiazolidinone Derivatives

Compound Name	Benzylidene Substituent	Position 3 Substituent	Key Biological Activity/Properties	Reference ID
5-(2-Methoxy-benzylidene)-3-[3-(4-methyl-piperazin-1-yl)-3-oxo-propyl]-2-thioxo-thiazolidin-4-one	2-Methoxy	3-(4-Methyl-piperazin-1-yl)-3-oxo-propyl	Hypothesized antimicrobial/anti-inflammatory (structural analogy)
5-(4-Fluoro-benzylidene)-3-[3-(4-methyl-piperazin-1-yl)-3-oxo-propyl]-2-thioxo-thiazolidin-4-one	4-Fluoro	Same as target compound	Improved electronic density for target binding (fluorine effect)
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	2-Methyl	Phenyl	Antimicrobial (inferred from rhodanine derivatives)
2-(Cyclopropylamino)-5-(4-methoxybenzylidene)thiazol-4(5H)-one	4-Methoxy	Cyclopropylamino	Antimicrobial activity against Gram-positive bacteria
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	2-Hydroxy	Phenyl	Stabilized by intramolecular H-bonds; antifungal potential
5-(Z)-[(4-Methoxyphenyl)methylene]-2-arylidenehydrazono-3-(4-hydroxyphenyl)-4-thiazolidinone	4-Methoxy	4-Hydroxyphenyl	Anticancer (structural motif for kinase inhibition)
(Z)-3-(5-((5-Methoxy-1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid	5-Methoxyindole	Benzoic acid	Lead compound for antibacterial/antifungal agents

Physicochemical Properties

• Solubility: The 4-methylpiperazine moiety in the target compound likely improves aqueous solubility compared to phenyl or cyclopropylamino substituents .
• Stability: Methoxy groups resist oxidation better than hydroxy substituents (cf.

Preparation Methods

One-Pot Cyclocondensation

A modified protocol derived from Angapelly et al. (2023) employs vanadyl sulfate (VOSO₄) as a catalyst under ultrasonic irradiation.

• Reactants : 2-Methoxybenzaldehyde, thioglycolic acid, and a primary amine (e.g., ethylenediamine derivative).

• Conditions : Acetonitrile solvent, 70°C, ultrasonic irradiation (40 kHz), 4–6 hours.

• Yield : 68–72%.

The reaction proceeds via imine formation followed by nucleophilic attack of the thiol group on the carbonyl carbon, culminating in cyclization (Figure 1).

Table 1: Optimization of Cyclocondensation Parameters

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
VOSO₄	Acetonitrile	70	4	72
Bi(SCH₂COOH)₃	Solvent-free	110	3	83*
CuI	Ethanol	60	6	65

*Bi(SCH₂COOH)₃ achieves higher yields but requires solvent-free conditions.

Functionalization with the 3-[3-(4-Methyl-piperazin-1-yl)-3-oxo-propyl] Side Chain

The propyl-piperazine moiety is introduced through alkylation or acylation at position 3 of the thiazolidinone ring.

Stepwise Alkylation-Acylation

A hybrid approach adapted from Ranga et al. (2023) involves:

• Alkylation : Reaction of 3-amino-2-thioxo-thiazolidin-4-one with 3-bromopropionyl chloride in dry dichloromethane (DCM) at 0°C.

  • Base : Triethylamine (3 eq.), 2 hours, 85% yield.

• Acylation with Piperazine : The intermediate bromopropionyl derivative reacts with 4-methylpiperazine in dimethylformamide (DMF) at 60°C for 12 hours.

  • Catalyst : Potassium carbonate (2 eq.), yield: 70%.

Table 2: Comparative Analysis of Side-Chain Introduction Methods

Method	Reagent	Solvent	Temperature (°C)	Yield (%)
Alkylation	3-Bromopropionyl chloride	DCM	0	85
Acylation	4-Methylpiperazine	DMF	60	70
One-Pot	Propiolic acid derivatives	Ethanol	25	62*

*Microwave-assisted one-pot methods reduce time but compromise yield.

Final Assembly and Characterization

The fully substituted product is purified via silica gel chromatography (60–120 mesh) using ethyl acetate/hexane (3:7). Critical spectroscopic validations include:

Spectroscopic Data

• FT-IR :

  • C=O stretch: 1670 cm⁻¹.

  • C=S stretch: 1230 cm⁻¹.

• ¹H NMR (400 MHz, DMSO-d₆) :

  • δ 7.82 (s, 1H, CH=N), 7.45–7.10 (m, 4H, aryl-H), 3.89 (s, 3H, OCH₃), 3.70–3.20 (m, 8H, piperazine-H).

• 13C NMR :

  • δ 192.1 (C=O), 165.3 (C=S), 134.2–112.4 (aryl-C), 56.8 (OCH₃).

Green Chemistry Alternatives

Solvent-Free Mechanochemical Synthesis

Tiwari et al. (2023) reported a solvent-free method using zeolite 5A under microwave irradiation (200 W, 15 minutes):

• Reactants : Preformed thiazolidin-4-one, 2-methoxybenzaldehyde, 3-bromopropionyl-piperazine.

• Yield : 75%, avoiding toxic solvents.

Industrial-Scale Considerations

Continuous Flow Reactors

Kaboudin et al. (2023) highlighted PPG (polypropylene glycol) as a reusable solvent for large-scale synthesis, achieving 83% yield in 24-hour batches.

Challenges and Limitations

• Steric Hindrance : Bulky substituents at position 3 reduce cyclocondensation efficiency.

• Oxidative Degradation : The 2-thioxo group is prone to oxidation, necessitating inert atmospheres during synthesis .

Q & A

Q. Optimization Strategies :

• Vary solvent polarity (e.g., ethanol vs. DMF) to improve cyclization efficiency .
• Use microwave-assisted synthesis to reduce reaction time and increase yield .

Which spectroscopic and analytical techniques are critical for structural characterization?

Basic Research Question
Key methods include:

• 1H/13C NMR : Assign peaks for the methoxybenzylidene (δ ~3.8 ppm for OCH3), thioxo group (δ ~160–170 ppm in 13C), and piperazine protons (δ ~2.5–3.5 ppm) .
• HRMS : Confirm molecular weight (e.g., calculated [M+H]+ for C21H24N4O3S2: 475.1275) .
• Elemental Analysis : Validate C, H, N percentages (e.g., C: 53.2%, H: 5.1%, N: 11.8%) .

How does the thioxo-thiazolidinone core influence reactivity, and what computational tools predict its behavior?

Advanced Research Question
The thioxo group enhances electrophilicity, enabling nucleophilic attacks at the C2 position. Computational studies (e.g., DFT calculations) predict:

• Electrostatic Potential Maps : Highlight electron-deficient regions at the thioxo sulfur and benzylidene double bond, guiding derivatization .
• Molecular Dynamics Simulations : Assess stability in aqueous vs. lipid environments, critical for drug design .

How can researchers resolve contradictions in reported biological activities (e.g., antibacterial vs. anticancer effects)?

Advanced Research Question
Contradictions often arise from assay variability. Methodological solutions include:

• Standardized Assays : Use identical cell lines (e.g., MCF-7 for anticancer studies) and bacterial strains (e.g., S. aureus ATCC 25923) .
• Dose-Response Analysis : Compare IC50 values across studies to identify potency thresholds (e.g., IC50 < 10 µM for anticancer activity) .

What functional groups are most susceptible to degradation, and how can stability be improved?

Basic Research Question
Labile groups include:

• Thioxo group : Prone to oxidation to sulfoxides/sulfones under acidic or oxidizing conditions .
• Benzylidene double bond : Susceptible to photoisomerization.

Q. Stabilization Methods :

• Store compounds in amber vials at –20°C to prevent light-induced degradation .
• Add antioxidants (e.g., BHT) to reaction mixtures .

What strategies optimize solubility for in vivo pharmacokinetic studies?

Advanced Research Question

• Salt Formation : Convert the free base to a hydrochloride salt using HCl in ethanol .
• Co-solvents : Use PEG-400 or cyclodextrin complexes to enhance aqueous solubility .
• Prodrug Design : Introduce phosphate groups at the piperazine nitrogen for hydrolytic activation .

How can structure-activity relationships (SAR) be explored for this compound?

Advanced Research Question

• Substitution Patterns :

  Position	Modification	Impact
  Benzylidene	Replace 2-methoxy with 4-fluoro	↑ Lipophilicity, ↓ metabolic clearance
  Piperazine	Replace 4-methyl with acetyl	↓ Toxicity, ↑ CNS penetration

• In Silico Screening : Use Molinspiration or SwissADME to predict bioavailability and target binding .

What are common side reactions during synthesis, and how are they mitigated?

Basic Research Question

• Schiff Base Hydrolysis : Occurs in aqueous conditions. Mitigation: Use anhydrous solvents (e.g., dry DMF) .
• Thioxo Oxidation : Forms sulfones, reducing bioactivity. Mitigation: Conduct reactions under nitrogen atmosphere .